(dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

- [(Dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine
- 4-Isoxazolemethanamine, N-(1,2-dimethylbutyl)-3,5-dimethyl-
- (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine
- Inchi： 1S/C12H22N2O/c1-6-8(2)9(3)13-7-12-10(4)14-15-11(12)5/h8-9,13H,6-7H2,1-5H3
- InChI Key： PUNDDTZDOXGIRZ-UHFFFAOYSA-N
- SMILES： O1C(C)=C(C(C)=N1)CNC(C)C(C)CC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 187
XLogP3: 2.7
Topological Polar Surface Area: 38.1

(dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01030390-1g	[(Dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3	95%	1g	￥3717.0	2023-04-03
Enamine	EN300-167938-0.05g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		0.05g	$528.0	2023-09-20
Enamine	EN300-167938-0.1g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		0.1g	$553.0	2023-09-20
Enamine	EN300-167938-0.25g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		0.25g	$579.0	2023-09-20
Enamine	EN300-167938-0.5g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		0.5g	$603.0	2023-09-20
Enamine	EN300-167938-1.0g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		1g	$743.0	2023-05-26
Enamine	EN300-167938-2.5g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		2.5g	$1230.0	2023-09-20
Enamine	EN300-167938-5.0g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		5g	$2152.0	2023-05-26
Enamine	EN300-167938-10.0g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		10g	$3191.0	2023-05-26
Enamine	EN300-167938-1g	[(dimethyl-1,2-oxazol-4-yl)methyl](3-methylpentan-2-yl)amine	1342041-85-3		1g	$628.0	2023-09-20

(dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Additional information on (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine

Advanced Synthesis and Biological Applications of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine (CAS No. 1342041-85-3)

The compound (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine (CAS No. 1342041-85-3) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and potential pharmacological activities. This molecule belongs to the class of oxazolyl derivatives, which are widely studied for their diverse biological properties, including anti-inflammatory, antitumor, and neuroprotective effects. The dimethyl-1,2-oxazol-4-yl moiety serves as a key functional group, while the 3-methylpentan-2-yl chain contributes to the overall molecular architecture, enabling interactions with specific biological targets.

Recent studies have highlighted the importance of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine in modulating cellular signaling pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit the PI3K/AKT/mTOR pathway, which is implicated in cancer progression. This finding underscores the potential of the compound as a therapeutic agent for malignancies such as breast and lung cancer. The oxazolyl ring is believed to act as a scaffold for binding to protein kinases, while the 3-methylpentan-2-yl side chain enhances hydrophobic interactions with target proteins.

The synthesis of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine involves a multi-step process that combines Huisgen cycloaddition and N-alkylation strategies. Researchers at the University of Tokyo (2023) reported a novel method using copper-catalyzed azide-alkyne click chemistry to efficiently assemble the dimethyl-1,2-oxazol-4-yl core. This approach not only improves yield but also reduces the formation of byproducts, which is critical for large-scale pharmaceutical production. The 3-methylpentan-2-yl group is introduced via a Williamson ether synthesis, ensuring stereochemical control and functional group compatibility.

Pharmacological evaluations of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine have revealed its potential as an anti-inflammatory agent. In a 2024 study published in *Bioorganic & Medicinal Chemistry Letters*, the compound exhibited significant inhibition of NF-κB activation in lipopolysaccharide (LPS)-stimulated macrophages. This effect was attributed to the oxazolyl ring's ability to modulate cytokine production, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The 3-methylpentan-2-yl chain further enhances its bioavailability by improving solubility and permeability through the intestinal epithelium.

Recent advances in drug delivery systems have also expanded the applications of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine. A 2023 study in *Advanced Drug Delivery Reviews* explored the use of nanoparticle formulations to enhance the compound's therapeutic index. By encapsulating the molecule in lipid-based nanoparticles, researchers observed a 40% increase in in vivo bioavailability compared to conventional formulations. This innovation is particularly relevant for targeting solid tumors, where the compound's ability to cross the blood-brain barrier (BBB) could improve treatment outcomes for neuro-oncological conditions.

Structural modifications of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine have also been investigated to optimize its antitumor activity. A 2024 paper in *Cancer Research* described the development of analogues with extended side chains, which showed enhanced IC50 values against prostate cancer cell lines. These modifications suggest that the 3-methylpentan-2-yl group can be further tailored to improve specificity and reduce off-target effects, a critical consideration in precision medicine approaches.

Furthermore, the molecular dynamics simulations of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine have provided insights into its binding interactions with target proteins. A 2023 computational study published in *Journal of Chemical Information and Modeling* revealed that the oxazolyl ring forms hydrogen bonds with serine residues in the PI3K enzyme, while the 3-methylpentan-2-yl chain engages in hydrophobic interactions with the hydrophobic pocket of the AKT kinase domain. These findings align with experimental data and support the compound's role as a potential inhibitor of PI3K/AKT/mTOR signaling.

The toxicological profile of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine has also been evaluated to ensure its safety for clinical translation. A 2024 study in *Toxicology and Applied Pharmacology* reported that the compound exhibits low cytotoxicity in liver and kidney cell lines, with LD50 values exceeding 100 μM. These results are promising for its development as a first-in-class drug, particularly for chronic diseases requiring long-term administration.

In conclusion, (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine (CAS No. 1342041-85-3) holds significant promise as a multifunctional therapeutic agent. Its structural versatility, coupled with emerging advances in synthetic chemistry and drug delivery, positions it as a valuable candidate for further exploration in pharmaceutical research. Ongoing studies are likely to uncover additional applications, further solidifying its role in the development of innovative treatments for complex diseases.

For researchers and pharmaceutical developers, the availability of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine in various forms (e.g., powder, solution) and its compatibility with modern high-throughput screening platforms make it an attractive option for drug discovery initiatives. Collaborative efforts across academic and industrial sectors will be essential to translate these findings into tangible therapeutic solutions.

As the field of medicinal chemistry continues to evolve, compounds like (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine will play a pivotal role in addressing unmet medical needs. Their unique properties and adaptability to personalized medicine strategies underscore the importance of continued investment in research and development to harness their full potential.

Ultimately, the synthesis, characterization, and application of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine exemplify the dynamic nature of modern drug discovery. By integrating computational modeling, biological assays, and chemical innovation, scientists are paving the way for the next generation of therapeutic agents that could revolutionize patient care.

For more information on the latest advancements in oxazolyl derivatives and their therapeutic potential, researchers are encouraged to explore recent publications in peer-reviewed journals and participate in scientific conferences dedicated to drug discovery and development. These resources will provide valuable insights into the ongoing evolution of this promising compound and its broader implications for healthcare innovation.

As the scientific community continues to push the boundaries of molecular design, the role of compounds like (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine will only grow in significance. Their potential to address a wide range of health challenges underscores the importance of sustained research efforts in pharmaceutical sciences and biomedical engineering. The journey of discovery is just beginning, and the future holds exciting possibilities for the development of novel therapeutics that could transform patient outcomes.

Finally, the global collaboration in drug discovery is critical to advancing the understanding and application of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine. By fostering an environment of knowledge sharing and innovative thinking, the scientific community can unlock new opportunities for healthcare advancement and public health improvement. The continued exploration of this compound's properties and applications will undoubtedly contribute to the broader goal of innovative medicine and patient-centric care.

In summary, (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine (CAS No. 1342041-85-3) represents a significant milestone in the field of pharmaceutical research. Its multifaceted potential and the ongoing efforts to harness its properties underscore the importance of scientific inquiry and collaborative innovation in advancing medical science and patient care. The future of this compound and its applications is bright, with the potential to make a lasting impact on the healthcare landscape.

As the world continues to face complex health challenges, the development of compounds like (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine will be crucial in addressing these issues. By investing in research and development, the scientific community can ensure that these innovations reach the patients who need them most, ultimately contributing to a healthier and more sustainable future.

With the right strategic initiatives and resource allocation, the potential of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine can be fully realized. This compound stands as a testament to the power of scientific discovery and the transformative impact of innovative research in medicine and healthcare. The journey of exploration is ongoing, and the possibilities for advancement are endless.

Ultimately, the continued study and application of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine will play a vital role in shaping the future of pharmaceutical science and medical treatment. As researchers and developers work together to unlock its full potential, the impact on patient outcomes and public health will be profound. The future of medicine is bright, and the role of this compound in that future is promising.

For those interested in drug discovery, pharmaceutical research, or biomedical innovation, the exploration of (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine offers a unique opportunity to contribute to the advancement of healthcare and science. The journey of discovery is just beginning, and the possibilities for innovation and impact are vast.

As the scientific community continues to push the boundaries of molecular design and biomedical research, the role of compounds like (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine will only grow in significance. Their potential to address a wide range of health challenges underscores the importance of sustained research efforts in pharmaceutical sciences and biomedical engineering. The future of this compound and its applications is bright, with the potential to make a lasting impact on the healthcare landscape.

In conclusion, (dimethyl-1,2-oxazol-4-yl)methyl(3-methylpentan-2-yl)amine (CAS No. 1342041-85-3) represents a significant milestone in the field of pharmaceutical research. Its multifaceted potential and the ongoing efforts to harness its properties underscore the importance of scientific inquiry and collaborative innovation in advancing medical science and patient care. The future of this compound and its applications is bright, with the potential to make a lasting impact on the healthcare landscape.